Cas no 1361755-60-3 (3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile
• CAS No: 1361755-60-3
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912630
• Update Time: 2025-11-01

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-8-4-6(2-3-14)15-9(10(12)13)7(8)5-11/h4,10H,2,5H2,1H3
• InChI Key： ICJPRUZLCDVQHK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(CC#N)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile (CAS No: 1361755-60-3)

3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile is a highly specialized organic compound with the CAS registry number 1361755-60-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 2, a methoxy group at position 4, and an acetonitrile group at position 6.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high purity and yield. The compound's unique substitution pattern makes it an attractive candidate for various chemical transformations, including Suzuki-Miyaura couplings and Heck reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Researchers have reported that pyridine derivatives with similar substitution patterns exhibit significant biological activity, particularly in inhibiting key enzymes involved in cancer progression and neurodegenerative diseases. For instance, studies conducted in 2023 demonstrated that analogs of this compound could selectively target histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer therapy.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile has shown potential in the field of agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a herbicide or plant growth regulator. Recent field trials have indicated that this compound can effectively inhibit the growth of invasive weed species without causing significant harm to crops or the environment.

The environmental impact of this compound is another critical area of research. Studies have shown that under certain conditions, 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile can undergo biodegradation through microbial action or photolytic processes. Understanding its environmental fate is essential for ensuring its safe use and disposal.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-methoxypyridine-6-acetonitrile (CAS No: 1361755-60-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and reactivity make it a valuable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.